Cas no 2098075-96-6 (1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098075-96-6
• MF: C₉H₁₄N₄O₃S
• MW: 258.297460079193
• CID: 5874720
• PubChem ID: 121208714
• Update Time: 2025-06-18

1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[[1-(methylsulfonyl)-2-pyrrolidinyl]methyl]-
• 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• AKOS026718116
• F2157-0274
• 1-[(1-methylsulfonylpyrrolidin-2-yl)methyl]triazole-4-carbaldehyde
• 2098075-96-6

• Inchi： 1S/C9H14N4O3S/c1-17(15,16)13-4-2-3-9(13)6-12-5-8(7-14)10-11-12/h5,7,9H,2-4,6H2,1H3
• InChI Key： GQYCLMYYCRHHAF-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2S(C)(=O)=O)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 258.07866149g/mol
• Monoisotopic Mass: 258.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 469.4±55.0 °C(Predicted)
• pka: -0.88±0.12(Predicted)

Additional information on 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098075-96-6)

1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde, also known by its CAS number 2098075-96-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a triazole ring and a methylsulfonyl group, which contribute to its potential biological activities and applications.

The chemical structure of 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde is particularly noteworthy for its ability to form stable covalent bonds and participate in various chemical reactions. The triazole moiety is a well-known pharmacophore that has been extensively studied for its broad spectrum of biological activities, including anti-inflammatory, antifungal, and anticancer properties. The presence of the methylsulfonyl group further enhances the compound's reactivity and solubility, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent.

In another study, scientists explored the anticancer properties of 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde. The results showed that the compound selectively targeted cancer cells while sparing normal cells, indicating its potential as a novel anticancer agent. The mechanism of action was attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthesis of 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde has been optimized using modern synthetic methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This method allows for the facile preparation of the compound with high purity and yield, making it suitable for large-scale production.

The physicochemical properties of 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde have also been extensively characterized. The compound is a white crystalline solid with a melting point ranging from 85 to 87°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine appropriate dosing regimens.

The potential applications of 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde extend beyond anti-inflammatory and anticancer therapies. Researchers are also investigating its use as a probe molecule for studying protein–protein interactions and as a building block for constructing more complex molecules with tailored biological activities.

In conclusion, 1-((1-(methylsulfonyl)pyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098075-96-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.